Cas no 105408-47-7 ((1,2,3-thiadiazol-4-yl)methanethiol)

• Product Name: (1,2,3-thiadiazol-4-yl)methanethiol
• CAS No: 105408-47-7
• MF: C₃H₄N₂S₂
• MW: 132.207257270813
• CID: 1152874
• PubChem ID: 14370536
• Update Time: 2025-09-26

(1,2,3-thiadiazol-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-4-methanethiol
• (1,2,3-thiadiazol-4-yl)methanethiol
• 105408-47-7
• SCHEMBL8864876
• EN300-1288239

• Inchi： 1S/C3H4N2S2/c6-1-3-2-7-5-4-3/h2,6H,1H2
• InChI Key： UUUPGNKUKNGMGR-UHFFFAOYSA-N
• SMILES： S1C=C(CS)N=N1

Computed Properties

• Exact Mass: 131.98172
• Monoisotopic Mass: 131.98159048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 58.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles